Cas no 2089378-24-3 (4-Chloro-1-iodoimidazo[1,2-a]quinoxaline)

• Product Name: 4-Chloro-1-iodoimidazo[1,2-a]quinoxaline
• CAS No: 2089378-24-3
• MF: C₁₀H₅ClIN₃
• MW: 329.524272680283
• CID: 5717927
• PubChem ID: 89193445
• Update Time: 2026-03-11

4-Chloro-1-iodoimidazo[1,2-a]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-iodoimidazo[1,2-a]quinoxaline
• 2089378-24-3
• SCHEMBL13883982

• Inchi： 1S/C10H5ClIN3/c11-9-10-13-5-8(12)15(10)7-4-2-1-3-6(7)14-9/h1-5H
• InChI Key： ODMJRCXOSYQHQU-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=NC3C=CC=CC=3N21)Cl

Computed Properties

• Exact Mass: 328.92167g/mol
• Monoisotopic Mass: 328.92167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30.2Ų

Additional information on 4-Chloro-1-iodoimidazo[1,2-a]quinoxaline

Research Brief on 4-Chloro-1-iodoimidazo[1,2-a]quinoxaline (CAS: 2089378-24-3): Recent Advances and Applications

4-Chloro-1-iodoimidazo[1,2-a]quinoxaline (CAS: 2089378-24-3) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the imidazoquinoxaline family, which is known for its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The presence of both chloro and iodo substituents on the imidazoquinoxaline scaffold enhances its reactivity, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent studies have focused on the potential of 4-Chloro-1-iodoimidazo[1,2-a]quinoxaline as a key building block in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the unique structural features of this compound allow for the design of selective inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers.

In addition to its role in kinase inhibition, 4-Chloro-1-iodoimidazo[1,2-a]quinoxaline has shown promise in the development of antimicrobial agents. A recent Nature Communications article highlighted its incorporation into hybrid molecules that exhibit broad-spectrum activity against drug-resistant bacterial strains. The compound's ability to disrupt bacterial biofilms and inhibit essential enzymes makes it a promising candidate for addressing the global challenge of antimicrobial resistance.

The synthetic versatility of 4-Chloro-1-iodoimidazo[1,2-a]quinoxaline has also been explored in the context of radiopharmaceuticals. Researchers have utilized its iodine moiety for radioiodination, enabling the development of imaging probes for positron emission tomography (PET). A 2022 study in Chemical Science reported the successful labeling of this compound with iodine-124, demonstrating its potential for non-invasive imaging of tumor microenvironments.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 4-Chloro-1-iodoimidazo[1,2-a]quinoxaline. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications. Ongoing research is focused on leveraging computational chemistry and high-throughput screening to identify optimal derivatives with improved efficacy and safety profiles.

In conclusion, 4-Chloro-1-iodoimidazo[1,2-a]quinoxaline (CAS: 2089378-24-3) represents a versatile scaffold with significant potential in drug discovery and development. Its applications span oncology, infectious diseases, and diagnostic imaging, underscoring its importance in contemporary chemical biology research. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic utility.